Cas no 121071-73-6 (methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride)

• Product Name: methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride
• CAS No: 121071-73-6
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• CID: 4577865
• Update Time: 2025-05-20

methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Amino-2,5-dimethylthiophene-3-carboxylate Hydrochloride
• methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride

• Inchi： 1S/C8H11NO2S.ClH/c1-4-6(8(10)11-3)7(9)5(2)12-4;/h9H2,1-3H3;1H
• InChI Key： ZGARJNVYHIWKDX-UHFFFAOYSA-N
• SMILES： C(C1=C(SC(C)=C1N)C)(=O)OC.Cl

Additional information on methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride

Methyl 4-Amino-2,5-Dimethylthiophene-3-Carboxylate Hydrochloride (CAS No. 121071-73-6): An Overview

Methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride (CAS No. 121071-73-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride.

Chemical Structure and Properties

Methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride is a derivative of thiophene, a five-membered heterocyclic compound containing sulfur. The presence of the amino group and the methyl substituents on the thiophene ring imparts unique chemical properties to this compound. The molecular formula of methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride is C₉H₁₂NOS·HCl, and its molecular weight is approximately 219.71 g/mol.

The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays. Its melting point is around 180°C, and it is stable under normal laboratory conditions. The hydrochloride salt form enhances its stability and bioavailability, which are crucial factors for its use in pharmaceutical applications.

Synthesis Methods

The synthesis of methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride involves several well-established chemical reactions. One common method involves the condensation of 4-amino-2,5-dimethylthiophene with methyl chloroformate followed by treatment with hydrogen chloride gas to form the hydrochloride salt. This method yields high purity and good yields of the desired product.

Another approach involves the reaction of 4-amino-2,5-dimethylthiophene with methyl chloroformate in the presence of a base such as triethylamine. The resulting ester is then treated with hydrogen chloride to form the hydrochloride salt. Both methods have been extensively studied and optimized to ensure reproducibility and scalability in laboratory and industrial settings.

Biological Activity and Therapeutic Potential

Methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Studies have demonstrated that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic applications in the treatment of various types of cancer.

Current Research Trends

The ongoing research on methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride is focused on elucidating its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being used to understand how this compound interacts with specific protein targets involved in inflammation and cancer.

Recent studies have also explored the combination therapy potential of methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride with other drugs to enhance therapeutic efficacy while reducing side effects. For example, combining this compound with conventional anti-inflammatory drugs or chemotherapeutic agents has shown synergistic effects in preclinical models.

Conclusion

Methyl 4-amino-2,5-dimethylthiophene-3-carboxylate hydrochloride (CAS No. 121071-73-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanism of action and therapeutic applications, this compound holds significant promise for improving patient outcomes in various diseases.